2-(2-fluorophenoxy)-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)propanamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]propanamide
• InChI: InChI=1S/C22H22FN3O2/c1-15(28-20-11-5-3-9-17(20)23)22(27)25-18-10-4-2-8-16(18)19-14-26-13-7-6-12-21(26)24-19/h2-5,8-11,14-15H,6-7,12-13H2,1H3,(H,25,27)
• InChI Key: KTGHONYLQNSZHT-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1C2=CN3CCCCC3=N2)OC4=CC=CC=C4F
• Molecular Formula: C22H22FN3O2
• Molecular Weight: 379.4 g/mol

Description

2-(2-fluorophenoxy)-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)propanamide is a useful research compound. Its molecular formula is C22H22FN3O2 and its molecular weight is 379.435. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Properties

The study of imidazo[1,2-a]pyridines and pyrimidines, which are important organic fluorophores, has shown significant interest due to their potential as biomarkers and photochemical sensors. Research indicates that the hydroxymethyl group in these compounds may act as an enhancer of fluorescence intensity, with these compounds emitting light in organic solvents as well as in acidic and alkaline media. This suggests a potential application in developing fluorescent probes for biological and chemical sensing applications (Velázquez-Olvera et al., 2012).

Imaging Applications

The synthesis and evaluation of substituted imidazo[1,2-a]pyridines for the study of peripheral benzodiazepine receptors using positron emission tomography (PET) indicate their potential as imaging agents in neurodegenerative disorders. This highlights the chemical class's relevance in developing diagnostic tools for medical imaging, particularly in identifying and monitoring neurological diseases (Fookes et al., 2008).

Synthesis for Specific Properties

Research on tetrahydro imidazo[1,5-a]pyridine derivatives has introduced a new class of organic dyes with large Stokes shifts. These compounds demonstrate intense fluorescence upon UV light excitation, offering applications in dye development for various technological and scientific uses, including materials science and sensor technology. The ability to tune emission characteristics through substituent variation is particularly noted, suggesting customizable applications (Marchesi et al., 2019).